Cas no 2172082-48-1 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidocyclobutane-1-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidocyclobutane-1-carboxylic acid
• CAS No: 2172082-48-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6246361
• PubChem ID: 165559082
• Update Time: 2025-06-19

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidocyclobutane-1-carboxylic acid
• 2172082-48-1
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3-dimethylbutanamido]cyclobutane-1-carboxylic acid
• EN300-1505539

• Inchi： 1S/C26H30N2O5/c1-17(14-23(29)28(2)26(24(30)31)12-7-13-26)15-27-25(32)33-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,17,22H,7,12-16H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： YUXFVABDPYGITM-UHFFFAOYSA-N
• SMILES： OC(C1(CCC1)N(C)C(CC(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidocyclobutane-1-carboxylic acid

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidocyclobutane-1-carboxylic Acid (CAS No. 2172082-48-1): A Comprehensive Overview

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidocyclobutane-1-carboxylic acid (CAS No. 2172082-48-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of cyclobutane carboxylic acid with a unique structural feature: the presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is widely used in peptide synthesis to protect the amino group during the synthesis process, ensuring selective reactivity and preventing unwanted side reactions.

The Fmoc protecting group in 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidocyclobutane-1-carboxylic acid plays a crucial role in the synthesis of complex peptides and proteins. It provides excellent stability under various reaction conditions and can be efficiently removed using mild base treatment, such as piperidine. This characteristic makes the compound highly valuable in the development of therapeutic peptides and peptidomimetics, which are increasingly being explored for their potential in treating a wide range of diseases.

Recent studies have highlighted the importance of cyclobutane carboxylic acid derivatives in drug discovery. These compounds exhibit unique pharmacological properties, including enhanced cell permeability and improved metabolic stability. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidocyclobutane-1-carboxylic acid showed promising activity as an inhibitor of specific protein-protein interactions (PPIs), which are critical for various biological processes and disease pathways.

In the context of peptide synthesis, the use of Fmoc protection is essential for achieving high yields and purity. The Fmoc group can be selectively removed without affecting other functional groups in the molecule, allowing for precise control over the synthesis process. This is particularly important when synthesizing complex peptides with multiple amino acids, where sequential addition and deprotection steps are required.

The cyclobutane ring in 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidocyclobutane-1-carboxylic acid adds an additional layer of complexity to its structure. Cyclobutane rings are known for their rigidity and conformational constraints, which can influence the compound's biological activity. Research has shown that compounds with cyclobutane rings often exhibit enhanced binding affinity to target proteins due to their ability to adopt specific conformations that are favorable for interactions.

Moreover, the presence of dimethylbutanamide groups in the structure contributes to the compound's overall hydrophobicity and solubility properties. These properties are crucial for optimizing the compound's pharmacokinetic profile, ensuring that it can effectively reach its target site within the body. Studies have shown that compounds with optimized hydrophobicity and solubility profiles often exhibit improved bioavailability and reduced toxicity.

In clinical trials, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidocyclobutane-1-carboxylic acid has shown promising results in preclinical studies for various therapeutic applications. For example, it has been evaluated as a potential treatment for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate specific protein-protein interactions has been linked to its neuroprotective effects, making it a valuable candidate for further development.

The synthesis of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidocyclobutane-1-carboxylic acid involves several key steps. Initially, the cyclobutane carboxylic acid is functionalized with an amino group using standard coupling reactions. The Fmoc protecting group is then introduced to protect the amino functionality during subsequent synthetic steps. Finally, the dimethylbutanamide moiety is added through an amide bond formation reaction.

One of the challenges in synthesizing this compound is ensuring high purity and yield at each step of the process. Advanced purification techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are often employed to monitor and optimize the synthesis process. These techniques allow researchers to identify and remove impurities that could affect the compound's biological activity or stability.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidocyclobutane-1-carboxylic acid (CAS No. 2172082-48-1) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, including the Fmoc protecting group and cyclobutane ring, make it an attractive candidate for developing novel therapeutics targeting protein-protein interactions and other biological processes. Ongoing research continues to explore its full range of applications and optimize its properties for clinical use.